Cas no 99584-32-4 (1-(2-Methoxyphenyl)-1H-tetrazole)

• Product Name: 1-(2-Methoxyphenyl)-1H-tetrazole
• CAS No: 99584-32-4
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD04222117
• CID: 750164
• PubChem ID: 11615269
• Update Time: 2025-04-19

1-(2-Methoxyphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 1-(2-methoxyphenyl)-
• 1-(2-methoxyphenyl)tetrazole
• CS-0329960
• AO-080/40148273
• AKOS003342973
• MFCD04222117
• LS-07256
• 99584-32-4
• 1-(2-methoxyphenyl)-1H-tetrazole
• DTXSID30469469
• SCHEMBL2721346
• 1-(2-methoxyphenyl)-1H-tetraazole
• 1-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole
• 1-(2-Methoxyphenyl)-1H-tetrazole

• MDL： MFCD04222117
• Inchi： 1S/C8H8N4O/c1-13-8-5-3-2-4-7(8)12-6-9-10-11-12/h2-6H,1H3
• InChI Key： BEDVZJJLXFRNSD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C=NN=N1

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.8Ų